![molecular formula C11H17FN2 B3054726 N1-ethyl-N1-(4-fluorobenzyl)ethane-1,2-diamine CAS No. 61694-94-8](/img/structure/B3054726.png)
N1-ethyl-N1-(4-fluorobenzyl)ethane-1,2-diamine
Overview
Description
N1-ethyl-N1-(4-fluorobenzyl)ethane-1,2-diamine , also known by its chemical formula C9H13FN2 , is a compound with intriguing properties. Its molecular structure consists of an ethane-1,2-diamine backbone, where one of the amino groups is substituted by an ethyl group and the other by a 4-fluorobenzyl group . This compound has garnered interest due to its potential applications in various fields.
Molecular Structure Analysis
Scientific Research Applications
1. Synthesis and Characterization in Complexes
N1-ethyl-N1-(4-fluorobenzyl)ethane-1,2-diamine has been used in the synthesis and characterization of various metal complexes. For instance, it has been incorporated into Cd(II) Schiff-base macrocyclic N3O2 complexes. These complexes were analyzed using methods like IR, NMR, and microanalysis, demonstrating the versatility of this compound in forming structured complexes with potential applications in various fields like material science and catalysis (Keypour, Azadbakht, & Khavasi, 2008).
2. Corrosion Inhibition Studies
The compound has also been studied in the context of corrosion inhibition. Research has been conducted on the adsorption behavior and mechanism of amine derivatives, including N1-ethyl-N1-(4-fluorobenzyl)ethane-1,2-diamine, on steel surfaces. These studies utilize density functional theory (DFT) and molecular dynamics (MD) simulations, highlighting the compound's potential as a corrosion inhibitor in industrial applications (Saha, Murmu, Murmu, Obot, & Banerjee, 2018).
3. CO2 Adsorption and Environmental Applications
Additionally, this compound has been utilized in the preparation of CO2 adsorbents. Research demonstrates its effectiveness in CO2 capture when functionalized and impregnated into silica, indicating its potential use in environmental applications, particularly in mitigating greenhouse gas emissions (Sim, Pacia, & Ko, 2020).
4. Catalytic Activity in Multicomponent Reactions
In catalysis, N1-ethyl-N1-(4-fluorobenzyl)ethane-1,2-diamine has been involved in synthesizing acidic ionic liquids which are then used as catalysts in multicomponent reactions. These reactions are essential in producing various organic compounds, showcasing the compound's role in facilitating complex chemical transformations (Zare, Sharif, Arghoon, Ghasemi, Dehghani, & Ahmad-Zadeh, 2017).
5. DNA Interaction and Medicinal Chemistry
There is also evidence of its application in the study of DNA interactions. Research on its nickel(II) complexes indicates potential for understanding molecular interactions with DNA, a vital aspect in medicinal chemistry and drug design (Wang, Yuan, Zhang, Chen, & Wu, 2008).
properties
IUPAC Name |
N'-ethyl-N'-[(4-fluorophenyl)methyl]ethane-1,2-diamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17FN2/c1-2-14(8-7-13)9-10-3-5-11(12)6-4-10/h3-6H,2,7-9,13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGNCKYJSIMKXGG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCN)CC1=CC=C(C=C1)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17FN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50511757 | |
Record name | N~1~-Ethyl-N~1~-[(4-fluorophenyl)methyl]ethane-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50511757 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-ethyl-N1-(4-fluorobenzyl)ethane-1,2-diamine | |
CAS RN |
61694-94-8 | |
Record name | N~1~-Ethyl-N~1~-[(4-fluorophenyl)methyl]ethane-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50511757 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.